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Compound of Interest

Compound Name: NGB 2904 hydrochloride

Cat. No.: B051748 Get Quote

NGB 2904 Hydrochloride: Technical Support
Center
This technical support center provides guidance on the long-term stability and storage of NGB
2904 hydrochloride. It is intended for researchers, scientists, and drug development

professionals to ensure the integrity and proper handling of this compound throughout their

experiments.

Frequently Asked Questions (FAQs)
What is NGB 2904 hydrochloride?

NGB 2904 hydrochloride is a potent and selective antagonist of the dopamine D3 receptor,

with a Ki of 1.4 nM.[1][2] It demonstrates significant selectivity for the D3 receptor over other

dopamine receptors (D1, D2, D4, D5), as well as serotonin (5-HT2) and alpha-1 (α1) receptors.

[1][3] This compound is orally active, brain-penetrated, and is utilized in research to investigate

the role of the D3 receptor in various neurological and psychiatric disorders, including drug

addiction.[1][4][5][6]

How should I store the solid form of NGB 2904 hydrochloride?

The solid, powdered form of NGB 2904 hydrochloride should be stored desiccated at a

temperature between +4°C and 2-8°C.[1][3][7] It is also recommended to protect the compound
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from light.[1]

What are the recommended storage conditions for NGB 2904 hydrochloride in solution?

Stock solutions of NGB 2904 hydrochloride should be stored under the following conditions:

-80°C: Stable for up to 6 months.[1][8]

-20°C: Stable for up to 1 month.[1][8]

When stored in DMSO at -20°C, a 2-year stability period for the powder form has been noted

by one supplier.[8] For solutions in DMSO at 4°C, a shorter stability of 2 weeks is suggested.[8]

It is crucial to protect all solutions from light.[1]

What solvents can I use to dissolve NGB 2904 hydrochloride?

NGB 2904 hydrochloride is soluble in the following solvents:

DMSO: Soluble up to 25 mM.[3]

Ethanol: Soluble up to 5 mM.[3] One source suggests that ultrasonic and warming to 60°C

may be necessary to achieve a concentration of 4.55 mg/mL (9.20 mM) in ethanol.[1]

Data Presentation: Storage Conditions Summary
Form

Storage
Temperature

Duration Special Conditions

Solid (Powder) +4°C to 2-8°C 2 years (as powder)
Desiccate[3][7],

Protect from light[1]

Solution in DMSO -80°C 6 months Protect from light[1]

Solution in DMSO -20°C 1 month Protect from light[1]

Solution in Ethanol -80°C 6 months Protect from light[1]

Solution in Ethanol -20°C 1 month Protect from light[1]
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Issue Potential Cause Recommended Action

Difficulty dissolving the

compound

- Incorrect solvent- Insufficient

solvent volume- Compound

has precipitated out of solution

- Ensure you are using an

appropriate solvent such as

DMSO or ethanol.[3]- Refer to

the solubility data to ensure

you are using a sufficient

volume of solvent for your

desired concentration.- For

ethanol, gentle warming (up to

60°C) and sonication may aid

in dissolution.[1]

Observed color change in the

solid or solution

- Degradation due to improper

storage (e.g., exposure to light

or high temperatures)-

Oxidation

- Discard the

compound/solution as its

integrity may be

compromised.- Ensure the

compound is stored protected

from light and at the

recommended temperature.[1]-

For long-term storage of the

solid, ensure it is kept

desiccated.[3][7]

Inconsistent or unexpected

experimental results

- Loss of compound potency

due to degradation- Incorrect

concentration of the stock

solution

- Prepare a fresh stock solution

from the solid compound.- If

the problem persists, consider

using a new vial of the

compound.- Verify the

concentration of your stock

solution using an appropriate

analytical method, if possible.

Precipitation observed in a

previously clear solution

- Solution may have been

stored at a temperature that is

too low for the solvent (e.g.,

DMSO freezing point is

~18.5°C)- Solvent evaporation

- Gently warm the solution to

room temperature to see if the

precipitate redissolves.-

Ensure storage vials are

sealed tightly to prevent

solvent evaporation.- If
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precipitation persists, the

solution may need to be

remade.

Experimental Protocols
While specific long-term stability studies for NGB 2904 hydrochloride are not publicly

available, a general experimental workflow for assessing the stability of a chemical compound

is provided below. This can be adapted for NGB 2904 hydrochloride.

General Workflow for Long-Term Stability Assessment:
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Preparation

Storage Conditions

Analysis

Data Evaluation

Obtain high-purity NGB 2904 hydrochloride

Prepare multiple aliquots of solid compound Prepare stock solutions in relevant solvents (e.g., DMSO, Ethanol)

Store solid at various temperatures and humidity levels (e.g., 4°C, 25°C/60% RH, 40°C/75% RH) with and without light exposure Store solutions at recommended temperatures (-20°C, -80°C) and room temperature, with and without light exposure

At specified time points (e.g., 0, 1, 3, 6, 12 months), analyze samples

Purity assessment by HPLC Identification of potential degradation products by LC-MS Functional assay to assess biological activity

Evaluate data to determine degradation rate and identify stable storage conditions

Generate stability report and define shelf-life
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Solid Form Handling Solution Form Handling

Start: Need to use NGB 2904 hydrochloride

Is the compound in solid or solution form?

Weigh the required amount in a controlled environment

Solid

Thaw frozen stock solution at room temperature

Solution

Dissolve in appropriate solvent (e.g., DMSO, Ethanol) Return solid to desiccated storage at 2-8°C, protected from light

Proceed with experiment

Use the required volume for the experiment

Store remaining solution at -20°C or -80°C, protected from light

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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